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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dicyanobenzene, more commonly known in the scientific literature as isophthalonitrile, is
an aromatic organic compound with the chemical formula CsHaNz2. It is a white crystalline solid
that serves as a crucial intermediate in the synthesis of a wide array of chemical compounds.
Its unique molecular architecture, featuring a benzene ring substituted with two nitrile groups in
a meta-position, imparts specific reactivity that is leveraged in the production of
pharmaceuticals, agrochemicals, and high-performance polymers.[1][2] This guide provides a
comprehensive overview of 1,3-dicyanobenzene, including its chemical and physical
properties, detailed synthesis protocols, and its emerging role in the landscape of drug
discovery and development.

Nomenclature and Identification

1,3-Dicyanobenzene is known by a variety of synonyms and alternative names in chemical
literature and commercial databases. A comprehensive list is provided below to aid in literature
searches and material sourcing.
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Systematic Name 1,3-Benzenedicarbonitrile
Common Name Isophthalonitrile

CAS Number 626-17-5[3]

Molecular Formula CsHaN2[3]

Molecular Weight 128.13 g/mol [3]

InChl Key LAQPNDIUHRHNCV-UHFFFAOYSA-N

m-Dicyanobenzene, Isophthalodinitrile, m-
Synonyms & Alternative Names Benzenedinitrile, 3-Cyanobenzonitrile, IPN, m-
Phthalodinitrile[2][4]

Physicochemical Properties

A summary of the key physical and chemical properties of 1,3-dicyanobenzene is presented in
the table below. These properties are essential for its handling, storage, and application in
experimental and industrial settings.

Property Value Reference

White to off-white crystalline

Appearance . [3]
solid

Melting Point 161-165 °C [3]

Boiling Point 288 °C [3]

Density 1.28 g/cm3 at 25 °C [3]

Solubility in Water 0.7 g/Lat 20 °C [3]

o ) Soluble in acetone and

Solubility in Organic Solvents [3]
benzene

Vapor Pressure 13.332 Pa at 50 °C [3]

Synthesis of 1,3-Dicyanobenzene
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The primary industrial method for the synthesis of 1,3-dicyanobenzene is the vapor-phase
ammoxidation of m-xylene. This process involves the reaction of m-xylene with ammonia and
oxygen in the presence of a catalyst at elevated temperatures.

Experimental Protocol: Vapor-Phase Ammoxidation of
m-Xylene

This protocol describes a laboratory-scale synthesis of 1,3-dicyanobenzene via the
ammoxidation of m-xylene.

Materials:

m-Xylene (99% purity)

e Anhydrous Ammonia (99.9%)

o Compressed Air (or Oxygen/Nitrogen mixture)
e Vanadium-based catalyst (e.g., V205/Al203)
 Fluidized bed reactor or fixed-bed reactor

» Gas flow controllers

e Heating mantle and temperature controller

» Condenser and collection flask

e Scrubber for effluent gases

Procedure:

o Catalyst Preparation and Loading: The V20s/Al20s catalyst is prepared and activated
according to standard procedures. The reactor is then loaded with the prepared catalyst.

e Reactor Setup: The reactor is assembled within a heating mantle, and the gas inlet lines for
m-xylene, ammonia, and air are connected via mass flow controllers. The reactor outlet is
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connected to a condenser followed by a collection flask and a scrubber to neutralize
unreacted ammonia and hydrogen cyanide.

e Reaction Conditions: The reactor is heated to the reaction temperature, typically in the range
of 350-450 °C.

o Reactant Feed: A gaseous mixture of m-xylene, ammonia, and air is introduced into the
reactor over the catalyst bed. The molar ratio of the reactants is a critical parameter and is
typically in the range of 1:6:15 (m-xylene:ammonia:air).

¢ Reaction: The ammoxidation reaction proceeds as the reactants pass over the catalyst. The
reaction is exothermic, and temperature control is crucial for optimal yield and selectivity.

e Product Collection: The effluent gas stream from the reactor, containing 1,3-
dicyanobenzene, byproducts (such as m-tolunitrile and carbon oxides), and unreacted
starting materials, is passed through the condenser. The 1,3-dicyanobenzene, being a solid
at room temperature, desublimates in the condenser and is collected in the flask.

 Purification: The crude 1,3-dicyanobenzene is purified by recrystallization from a suitable
solvent, such as ethanol or toluene, or by sublimation to yield a high-purity product.

Applications in Drug Development

While 1,3-dicyanobenzene itself is not typically the active pharmaceutical ingredient (API), its
rigid structure and the presence of two reactive nitrile groups make it a valuable scaffold for the
synthesis of a variety of heterocyclic compounds with potential therapeutic applications.

Precursor for Antimicrobial Agents

Derivatives of isophthalonitrile have been investigated for their antimicrobial properties. For
instance, a series of polyhalo isophthalonitrile derivatives have been synthesized and
evaluated for their activity against various strains of bacteria and fungi. Some of these
compounds have demonstrated potent inhibitory effects on the growth of Gram-positive
bacteria and fungi, with minimum inhibitory concentrations (MICs) in the low microgram per
milliliter range.

Synthesis of Antioxidant and Cytotoxic Compounds
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The isophthalonitrile core is also utilized in the synthesis of more complex molecules with
potential anticancer and antioxidant activities. For example, phthalonitrile derivatives are key
intermediates in the synthesis of phthalocyanines. Certain novel phthalocyanines derived from
these precursors have exhibited strong antioxidant and cytotoxic properties against various
cancer cell lines.

Visualizations
Synthesis Workflow of 1,3-Dicyanobenzene
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Caption: A schematic overview of the synthesis of 1,3-dicyanobenzene.
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Applications of 1,3-Dicyanobenzene in Chemical
Synthesis
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Caption: Key application areas of 1,3-dicyanobenzene as a chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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